Cas no 22204-53-1 (Naproxen)

• Product Name: Naproxen
• CAS No: 22204-53-1
• MF: C₁₄H₁₄O₃
• MW: 230.2592
• MDL: MFCD00010500
• CID: 51991
• PubChem ID: 87572993
• Update Time: 2025-08-29

Naproxen Chemical and Physical Properties

Names and Identifiers

• (S)-2-(6-Methoxynaphthalen-2-yl)propanoic acid
• ()-2-(methoxy-2-naphthyl)-propionicacid
• ()-2-(methoxy-2-naphthyl)-propionsaeure
• ()-propionicaci
• (+)-2-(Methoxy-2-naphthyl)-propionic acid
• (+)-2-(Methoxy-2-naphthyl)-propionsaeure
• (+)-2-naphthaleneaceticaci
• (+)-6-Methoxy-alpha-methyl-2-napthaleneacetic acid
• Naproxen
• (S)-(+)-2-(6-Methoxy-2-naphthyl)propionic Acid
• (S)-Naproxen
• (+)-NAPROXEN
• (2S)-2-(6-methoxynaphthalen-2-yl)propanoic acid
• Naproxen solution
• NAPROXEN(RG)
• (S)-(+)-6-Methoxy-α-methyl-2-naphthaleneacetic Acid
• Equiproxen
• Naprosyn
• Naprosyne
• Naproxene
• Naproxeno
• Naproxenum
• (+)-2-(6-Methoxy-2-naphthyl)-propionic acid
• (S)-6-Methoxy-alpha-methyl-2-naphthaleneacetic acid
• Aleve
• Laraflex
• d-Naproxen
• (S)-(+)-Naproxen
• Calosen
• Nycopren
• Bonyl
• Reuxen
• Naixan
• Axer
• (+)-(S)-Naproxen
• Ec-Naprosyn
• Flexipen
• Clinosyn
• Artrixen
• Anexopen
• Acusprain
• Leniartil
• Danaprox
• Bipronyl
• Artroxen
• Novonaprox
• Arthrisil
• Napren
• Naposin
• Napflam
• Genoxen
• Daprox
• Atiflan
• Artagen
• Apronax
• Napmel
• Nafasol
• Napr

• MDL： MFCD00010500
• Inchi： 1S/C14H14O3/c1-9(14(15)16)10-3-4-12-8-13(17-2)6-5-11(12)7-10/h3-9H,1-2H3,(H,15,16)/t9-/m0/s1
• InChI Key： CMWTZPSULFXXJA-VIFPVBQESA-N
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C2C([H])=C(C([H])=C([H])C=2C=1[H])[C@@]([H])(C(=O)O[H])C([H])([H])[H]
• BRN： 3591067

Computed Properties

• Exact Mass: 230.09400
• Monoisotopic Mass: 230.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1450 (rough estimate)
• Melting Point: 152-154 °C (lit.)
• Boiling Point: 403.8°C at 760 mmHg
• Flash Point: 154.5℃
• Refractive Index: 67.5 ° (C=1, CHCl3)
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 100 mg/mL(434.29 mM)H2O : 75 mg/mL(325.72 mM;Need ultrasonic and warming)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• Water Partition Coefficient: Insoluble in water.
• PSA: 46.53000
• LogP: 3.03650
• Merck: 6417
• Specific Rotation: D +66° (in chloroform)
• Optical Activity: [α]25/D +66°, c = 1 in chloroform

Naproxen Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37
• RTECS：UF5275000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): 435 i.v.; 1234 orally; in rats (mg/kg): 575 i.p.; 534 orally (Roszkowski)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes